Cas no 878742-44-0 (5-(1-cyano-1-methylethyl)-2-furoic acid)

• Product Name: 5-(1-cyano-1-methylethyl)-2-furoic acid
• CAS No: 878742-44-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2144246
• PubChem ID: 68956053
• Update Time: 2025-04-21

5-(1-cyano-1-methylethyl)-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-cyano-1-methylethyl)-2-furoic acid
• SCHEMBL4208250
• DB-340483
• 878742-44-0

• Inchi： 1S/C9H9NO3/c1-9(2,5-10)7-4-3-6(13-7)8(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： NRLINXICSBQOCO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 179.058243149Da
• Monoisotopic Mass: 179.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2Ų